N1-(2-chlorobenzyl)-N2-(4-fluoro-3-nitrophenyl)oxalamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N'-(4-fluoro-3-nitrophenyl)oxamide
• InChI: InChI=1S/C15H11ClFN3O4/c16-11-4-2-1-3-9(11)8-18-14(21)15(22)19-10-5-6-12(17)13(7-10)20(23)24/h1-7H,8H2,(H,18,21)(H,19,22)
• InChI Key: FFJLWOFJYXEQGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-])Cl
• Molecular Formula: C15H11ClFN3O4
• Molecular Weight: 351.71 g/mol
• CAS No.: 899978-42-8

Description

N1-(2-chlorobenzyl)-N2-(4-fluoro-3-nitrophenyl)oxalamide, commonly referred to as CBNP-oxalamide, is a synthetic compound that has gained significant attention in scientific research. This molecule has shown potential in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis and Chemical Reactions

• A study by Mamedov et al. (2016) presents a novel synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which could be related to the synthesis of compounds like N1-(2-chlorobenzyl)-N2-(4-fluoro-3-nitrophenyl)oxalamide. This method offers a high-yield and operationally simple pathway for producing such compounds, potentially applicable in various chemical syntheses (Mamedov et al., 2016).

Photophysical Properties and Sensing Applications

• The fluorescence properties of certain nitrophenyl compounds, as discussed by Al-Dirbashi et al. (1998), can be relevant to the study of this compound. These properties are crucial for designing sensitive fluorescent probes for various applications, including biochemical sensing and imaging (Al-Dirbashi et al., 1998).

Application in Organic and Polymer Chemistry

• Meng et al. (1996) explored the copolymerization of nitrophenyl compounds, which might provide insights into the polymer chemistry involving this compound. The study highlights how interactions between various side groups in polymers can lead to changes in properties like birefringence, applicable in materials science and engineering (Meng et al., 1996).

Detection and Analytical Chemistry

• Research by Zoonen et al. (1987) on the detection of certain compounds using chemiluminescence could be relevant to this compound. This work discusses the use of chemiluminescence for liquid chromatographic separations, which might apply to the analysis and detection of oxalamide derivatives (Zoonen et al., 1987).

Environmental Applications

• Pignatello and Sun (1995) studied the photoassisted Fenton reaction for decomposing organic compounds, which could have implications for the environmental processing or degradation of compounds like this compound. Understanding these reactions is crucial for environmental remediation and wastewater treatment (Pignatello & Sun, 1995).